Cas no 2411221-63-9 (4-(2-methoxyphenyl)-2-[1-(oxirane-2-carbonyl)pyrrolidin-2-yl]-1H-imidazole)

• Product Name: 4-(2-methoxyphenyl)-2-[1-(oxirane-2-carbonyl)pyrrolidin-2-yl]-1H-imidazole
• CAS No: 2411221-63-9
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 6191363
• PubChem ID: 154880266
• Update Time: 2025-06-29

4-(2-methoxyphenyl)-2-[1-(oxirane-2-carbonyl)pyrrolidin-2-yl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2411221-63-9
• 4-(2-methoxyphenyl)-2-[1-(oxirane-2-carbonyl)pyrrolidin-2-yl]-1H-imidazole
• Z3687635975
• [2-[5-(2-Methoxyphenyl)-1H-imidazol-2-yl]pyrrolidin-1-yl]-(oxiran-2-yl)methanone
• EN300-7546307

• Inchi： 1S/C17H19N3O3/c1-22-14-7-3-2-5-11(14)12-9-18-16(19-12)13-6-4-8-20(13)17(21)15-10-23-15/h2-3,5,7,9,13,15H,4,6,8,10H2,1H3,(H,18,19)
• InChI Key： KSEBQWOXLIWMTQ-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CCCC1C1=NC=C(C2C=CC=CC=2OC)N1)=O

Computed Properties

• Exact Mass: 313.14264148g/mol
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.8Ų

Additional information on 4-(2-methoxyphenyl)-2-[1-(oxirane-2-carbonyl)pyrrolidin-2-yl]-1H-imidazole

4-(2-Methoxyphenyl)-2-[1-(oxirane-2-carbonyl)pyrrolidin-2-yl]-1H-imidazole: A Comprehensive Overview

The compound 4-(2-methoxyphenyl)-2-[1-(oxirane-2-carbonyl)pyrrolidin-2-yl]-1H-imidazole, identified by the CAS number No. 24112-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which combines an imidazole ring, a pyrrolidine moiety, and an oxirane group, making it a unique entity in the realm of heterocyclic chemistry.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and materials science. The presence of the imidazole ring in this compound provides a platform for hydrogen bonding and π-interactions, which are crucial for bioavailability and molecular recognition. The substitution pattern on the imidazole ring further enhances its versatility, as evidenced by the attachment of the pyrrolidine group at position 2 and the methoxyphenyl group at position 4.

The pyrrolidine moiety, a five-membered amine-containing ring, contributes to the compound's stability and flexibility. Its modification with an oxirane group introduces additional reactivity, as epoxide groups are known for their electrophilic properties. This combination makes the compound a promising candidate for reactions involving nucleophilic attack, such as those used in polymer synthesis or drug delivery systems.

The methoxyphenyl group attached to the imidazole ring adds electronic diversity to the molecule. The methoxy substituent is known to enhance solubility and reduce lipophilicity, which are desirable properties in pharmaceutical compounds. Furthermore, the phenyl group provides a rigid aromatic system that can participate in π-π interactions, potentially improving the compound's binding affinity to target molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have shown that this compound has potential interactions with various therapeutic targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This highlights the practicality of synthesizing such compounds on an industrial scale.

The integration of multiple functional groups in this molecule opens up avenues for further modification and optimization. For instance, substituting the methoxy group with other electron-donating or withdrawing groups could alter its pharmacokinetic properties. Similarly, modifying the pyrrolidine or oxirane moieties could lead to new materials with tailored mechanical or electronic properties.

In conclusion, 4-(2-methoxyphenyl)-2-[1-(oxirane-2-carbonyl)pyrrolidin-2-yl]-1H-imidazole represents a fascinating example of modern heterocyclic chemistry. Its unique structure, combined with recent advances in synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial applications.